Cas no 2104343-33-9 (4-(2-chloro-5-fluorophenyl)oxane-2,6-dione)

• Product Name: 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione
• CAS No: 2104343-33-9
• MF: C₁₁H₈ClFO₃
• MW: 242.630825996399
• CID: 6205105
• PubChem ID: 165689385
• Update Time: 2025-06-30

4-(2-chloro-5-fluorophenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione
• 2104343-33-9
• EN300-1994042

• Inchi： 1S/C11H8ClFO3/c12-9-2-1-7(13)5-8(9)6-3-10(14)16-11(15)4-6/h1-2,5-6H,3-4H2
• InChI Key： BSERIPFGXZCGES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1CC(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 242.0146000g/mol
• Monoisotopic Mass: 242.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione

Research Brief on 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione (CAS: 2104343-33-9): Recent Advances and Applications

4-(2-chloro-5-fluorophenyl)oxane-2,6-dione (CAS: 2104343-33-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammatory and oncological diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further derivatization. The study also reported preliminary in vitro assays demonstrating moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications.

In another recent investigation, researchers explored the role of 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione as a precursor for the development of kinase inhibitors. The compound's unique structural features, including the oxane-2,6-dione core, were found to facilitate interactions with ATP-binding sites of various kinases. Computational docking studies and molecular dynamics simulations supported these findings, indicating high binding affinity for specific oncogenic kinases. These results were published in Bioorganic & Medicinal Chemistry Letters (2024) and have sparked interest in further preclinical evaluations.

Pharmacokinetic studies of 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione derivatives have also been conducted, with a focus on their metabolic stability and bioavailability. A 2023 study in European Journal of Pharmaceutical Sciences reported that fluorination at the 5-position of the phenyl ring significantly enhanced the compound's metabolic stability in human liver microsomes. This modification also improved blood-brain barrier permeability, opening avenues for central nervous system (CNS)-targeted drug development.

Despite these promising findings, challenges remain in optimizing the selectivity and potency of derivatives based on 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify key modifications that enhance therapeutic efficacy while minimizing off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 4-(2-chloro-5-fluorophenyl)oxane-2,6-dione (CAS: 2104343-33-9) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent advances in its synthesis and biological evaluation underscore its relevance in drug discovery pipelines. Future research should focus on elucidating its mechanisms of action and expanding its applications to other disease areas.